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Compound of Interest

Compound Name: Dimethyl adipate-d8

Cat. No.: B12394903 Get Quote

Essential Safety and Handling Guide for
Dimethyl Adipate-d8
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Dimethyl adipate-d8, including detailed operational and disposal plans. By offering

procedural, step-by-step guidance, this document aims to be a preferred source for laboratory

safety and chemical handling information, building trust by providing value beyond the product

itself.

Personal Protective Equipment (PPE)
When handling Dimethyl adipate-d8, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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Protection Type Equipment Specification

Eye/Face Protection Safety glasses or goggles

Should be chemical splash-

resistant and approved under

government standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[1] A face shield may

be appropriate for certain

tasks.[1]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

option.[2] Always inspect

gloves before use and use

proper removal techniques to

avoid skin contact.[3][4]

Skin and Body Protection
Laboratory coat, impervious

clothing

Protective clothing must be

selected based on the

potential hazards, physical

environment, and duration of

exposure.[1] At a minimum, a

laboratory coat and close-toed

footwear are required.[1]

Respiratory Protection
NIOSH- or CEN-certified

respirator

Generally not required with

adequate ventilation.[3][4]

However, if ventilation is

insufficient, a respirator is

necessary.[5]

Safe Handling and Storage
Proper handling and storage are critical to maintain the integrity of Dimethyl adipate-d8 and

the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably under a fume hood.[1][6]
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Avoid contact with skin, eyes, and clothing.[1][7]

Wash hands thoroughly after handling.[1][7]

Do not eat, drink, or smoke in the handling area.[1]

Avoid breathing fumes or vapors.[1][6]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, acids, and bases.[7][8]

Keep the container tightly closed when not in use.[1][7]

For deuterated compounds, it is best to store them under an inert atmosphere, such as

nitrogen or argon, to prevent oxidation and contamination.[9]

To maintain isotopic purity, refrigeration at 4°C is common, with -20°C recommended for

long-term storage.[9]

Protect from light by storing in amber vials or in the dark.[9]

Accidental Release and First Aid Measures
In the event of a spill or exposure, immediate and appropriate action is necessary.
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Situation Procedure

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a suitable

container for disposal.[1][6] For large spills, dike

the area to contain the liquid.[5] Prevent the spill

from entering drains or waterways.[3][4][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek medical

attention if irritation persists.[5]

Skin Contact

Immediately wash the affected area with soap

and water.[5] Remove contaminated clothing

and wash it before reuse.[7] Seek medical

attention if irritation develops.[5]

Inhalation

Move the person to fresh air.[1][5] If not

breathing, give artificial respiration.[1][5] Seek

medical attention if symptoms appear.[5]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[1][3] Never give anything by mouth

to an unconscious person.[1][3] Seek immediate

medical attention.[1]

Disposal Plan
Chemical waste must be disposed of in accordance with all federal, state, and local

regulations.[1]

Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[3]

Contaminated Packaging: Do not reuse containers. Dispose of them as unused products.[1]
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Waste Containers: Use designated and properly labeled waste containers.[10] Keep waste

container lids closed and store them in a designated area.[10]

Experimental Protocol: Preparation of Stock and
Working Solutions
Accurate preparation of solutions is crucial for experimental success.

Equilibration: Allow the vial of Dimethyl adipate-d8 to equilibrate to room temperature

before opening to prevent condensation.[9]

Weighing: Accurately weigh the required amount of the standard using a calibrated analytical

balance.[9]

Dissolving: Quantitatively transfer the standard to a Class A volumetric flask. Add a small

amount of a suitable aprotic solvent (e.g., methanol) to dissolve the compound completely.[9]

Dilution: Once dissolved, dilute to the mark with the solvent.

Storage: Store the stock solution in a tightly sealed container in the dark at the

recommended temperature.
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Caption: Workflow for Safe Handling of Dimethyl adipate-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Contact
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Phone: (601) 213-4426
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